Cas no 1588516-87-3 (3α-Tigloyloxypterokaurene L3)

3α-Tigloyloxypterokaurene L3 is a diterpenoid derivative characterized by its unique tigloyloxy functional group at the C-3α position. This compound exhibits structural specificity, making it of interest in phytochemical and pharmacological research. Its pterokaurene backbone, combined with the tigloyl ester moiety, may influence bioactivity, including potential interactions with plant growth regulators or enzymatic pathways. The compound's defined stereochemistry and purity are critical for reproducibility in experimental studies. Researchers value 3α-Tigloyloxypterokaurene L3 for its role in probing diterpenoid biosynthesis or as a reference standard in analytical applications. Handling requires adherence to standard laboratory protocols for stable storage and usage.

3α-Tigloyloxypterokaurene L3 structure

Product Name:3α-Tigloyloxypterokaurene L3

CAS No:1588516-87-3

MF:C₂₅H₃₆O₅

MW:416.55034828186

CID:3164347

PubChem ID:125181721

Update Time:2025-05-28

3α-Tigloyloxypterokaurene L3 Chemical and Physical Properties

Names and Identifiers

- 3α-Tigloyloxypterokaurene L3
- 1588516-87-3
- AKOS040761121
- 3alpha-Tigloyloxypterokaurene L3
- (3R,4S,4aS,6aS,9R,11aS,11bR)-11a-Hydroxy-4,11b-dimethyl-3-(((E)-2-methylbut-2-enoyl)oxy)-8-methylenetetradecahydro-6a,9-methanocyclohepta[a]naphthalene-4-carboxylic acid
- (1S,4S,5S,6R,9R,10S,13R)-10-Hydroxy-5,9-dimethyl-6-[(E)-2-methylbut-2-enoyl]oxy-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- 3Alaph-Tigloyloxypterokaurene L3
- CS-0149353
- Inchi： 1S/C25H36O5/c1-6-15(2)20(26)30-19-9-10-22(4)18(23(19,5)21(27)28)8-11-24-13-16(3)17(14-24)7-12-25(22,24)29/h6,17-19,29H,3,7-14H2,1-2,4-5H3,(H,27,28)/b15-6+/t17-,18+,19-,22-,23+,24-,25-/m1/s1
- InChI Key： OMEDWFNWWHKRJU-KMRCWPNYSA-N
- SMILES： O[C@@]12CC[C@H]3C(=C)C[C@]1(CC[C@@H]1[C@@](C(=O)O)(C)[C@@H](CC[C@@]21C)OC(/C(=C/C)/C)=O)C3

Computed Properties

Exact Mass: 416.25627424g/mol
Monoisotopic Mass: 416.25627424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 829
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 83.8Å²

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 544.3±50.0 °C at 760 mmHg
Flash Point: 178.6±23.6 °C
Vapor Pressure: 0.0±3.3 mmHg at 25°C

3α-Tigloyloxypterokaurene L3 Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3α-Tigloyloxypterokaurene L3 Pricemore >>

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SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2987-1 mg	3Alaph-Tigloyloxypterokaurene L3	1588516-87-3		1mg	￥3635.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T63880-5 mg	3α-TigloyloxypterokaureneL3	1588516-87-3		5mg	¥7200.0	2021-09-07
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TargetMol Chemicals	TN2987-5mg	3Alaph-Tigloyloxypterokaurene L3	1588516-87-3		5mg	￥ 5130	2024-07-20
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TargetMol Chemicals	TN2987-1 ml * 10 mm	3Alaph-Tigloyloxypterokaurene L3	1588516-87-3		1 ml * 10 mm	￥ 5230	2024-07-20